Cas no 871547-06-7 ([(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate)

• Product Name: [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate
• CAS No: 871547-06-7
• MF: C₁₇H₁₈N₂O₃S
• MW: 330.401422977448
• CID: 5944060
• PubChem ID: 16257151
• Update Time: 2025-07-09

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• [2-[(2-cyano-3-methylbutan-2-yl)amino]-2-oxoethyl] 1-benzothiophene-2-carboxylate
• EN300-26687052
• [(1-cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate
• 871547-06-7
• AKOS001156189
• AKOS016885669
• [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate

• Inchi： 1S/C17H18N2O3S/c1-11(2)17(3,10-18)19-15(20)9-22-16(21)14-8-12-6-4-5-7-13(12)23-14/h4-8,11H,9H2,1-3H3,(H,19,20)
• InChI Key： AOSQFKCEKTXUPG-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC(NC(C#N)(C)C(C)C)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 330.10381361g/mol
• Monoisotopic Mass: 330.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 107Ų

Additional information on [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate

Comprehensive Overview of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate (CAS No. 871547-06-7)

[(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate (CAS No. 871547-06-7) is a specialized chemical compound with significant potential in various research and industrial applications. This compound, characterized by its unique molecular structure, has garnered attention due to its versatile properties and potential uses in pharmaceuticals, agrochemicals, and material science. The benzothiophene core, combined with the cyano and carbamoyl functional groups, contributes to its distinct chemical behavior and reactivity.

The molecular formula of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate reflects its complex architecture, which includes a benzothiophene-2-carboxylate moiety linked to a (1-cyano-1,2-dimethylpropyl)carbamoyl group. This structural arrangement is pivotal for its interactions in biological systems and synthetic processes. Researchers are particularly interested in its potential as a building block for more complex molecules, especially in the development of novel therapeutic agents.

In recent years, the demand for benzothiophene derivatives has surged, driven by their applications in drug discovery and organic electronics. [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate stands out due to its ability to act as an intermediate in the synthesis of biologically active compounds. Its cyano group enhances its reactivity, making it a valuable candidate for nucleophilic addition reactions, which are crucial in medicinal chemistry.

The compound's solubility and stability under various conditions have been subjects of extensive study. Its carboxylate moiety provides excellent water solubility, while the benzothiophene ring ensures stability in organic solvents. This dual solubility profile makes it an attractive option for formulations requiring both aqueous and organic phases. Additionally, its thermal stability has been noted, which is essential for processes involving high temperatures.

One of the most intriguing aspects of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate is its potential role in cancer research. Preliminary studies suggest that derivatives of this compound may exhibit antiproliferative effects, making them candidates for further investigation in oncology. The benzothiophene scaffold is known for its bioactivity, and modifications to its structure could lead to breakthroughs in targeted therapies.

Beyond pharmaceuticals, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate has applications in agrochemicals. Its structural features make it a potential precursor for pesticides and herbicides, where the cyano group could enhance binding to target enzymes in pests. The agrochemical industry is constantly seeking innovative compounds to address resistance issues, and this molecule offers a promising avenue for development.

In the realm of material science, the compound's benzothiophene core is of interest for its electronic properties. Benzothiophene derivatives are often used in organic semiconductors and photovoltaic cells due to their ability to facilitate charge transport. Researchers are exploring how [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate could be integrated into next-generation materials for energy storage and conversion.

The synthesis of [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the benzothiophene ring, followed by functionalization with the cyano and carbamoyl groups. Optimizing these synthetic routes is a focus of ongoing research to improve yield and scalability.

From a regulatory perspective, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate is not classified as a hazardous substance under current guidelines. However, standard laboratory safety protocols should always be followed when handling this compound, including the use of personal protective equipment (PPE) and proper ventilation. Its cyano group warrants careful handling to avoid unnecessary exposure.

The market for benzothiophene-based compounds is expected to grow significantly in the coming years, driven by advancements in pharmaceuticals and materials science. [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate is well-positioned to benefit from this trend, given its unique properties and versatility. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet rising demand.

In conclusion, [(1-Cyano-1,2-dimethylpropyl)carbamoyl]methyl 1-benzothiophene-2-carboxylate (CAS No. 871547-06-7) is a compound of great interest across multiple scientific disciplines. Its structural complexity, combined with its potential applications in drug discovery, agrochemicals, and material science, makes it a valuable subject for ongoing research. As scientists continue to explore its properties and derivatives, this compound is likely to play a pivotal role in future innovations.